molecular formula C12H14F3N3O4S B8692133 1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine

1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine

Cat. No. B8692133
M. Wt: 353.32 g/mol
InChI Key: NFLDSGLQRBVZJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine is a useful research compound. Its molecular formula is C12H14F3N3O4S and its molecular weight is 353.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine

Molecular Formula

C12H14F3N3O4S

Molecular Weight

353.32 g/mol

IUPAC Name

1-methyl-4-[2-nitro-4-(trifluoromethyl)phenyl]sulfonylpiperazine

InChI

InChI=1S/C12H14F3N3O4S/c1-16-4-6-17(7-5-16)23(21,22)11-3-2-9(12(13,14)15)8-10(11)18(19)20/h2-3,8H,4-7H2,1H3

InChI Key

NFLDSGLQRBVZJM-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-nitro-4-(trifluoromethyl)benzene-1-sulfonyl chloride (1.0 g, 1.73 mmol) in CH2Cl2 (50 mL) was added 1-methylpiperazine (0.40 mL, 3.6 mmol). The resulting mixture was allowed to stir at room temperature overnight, then diluted with CH2Cl2 (30 mL), the organic layer was washed with 9% aq. Na2CO3 (10 mL) and brine (10 mL). The organic layer was dried over anhydrous sodium sulfate, filtered and concentrated to afford the title compound as a white solid.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step Two

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